Cas no 63361-56-8 (1-phenyl-N-(pyridin-3-ylmethyl)methanamine)

• Product Name: 1-phenyl-N-(pyridin-3-ylmethyl)methanamine
• CAS No: 63361-56-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD00716866
• CID: 90223
• PubChem ID: 293794
• Update Time: 2025-05-20

1-phenyl-N-(pyridin-3-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-3-pyridinemethylamine
• 1-phenyl-N-(pyridin-3-ylmethyl)methanamine
• Benzyl-pyridin-3-ylmethyl-amine
• Benzylpyridin-3-ylmethylamine
• 1-PHENYL-N-(PYRIDIN-3-YLMETHYL)METHYLAMINE
• 3-(N-benzylaminomethyl)pyridine
• AC1L6KZ7
• AC1Q4WXW
• ACMC-20aos7
• benzyl(3-pyridylmethyl)amine
• benzyl(pyridin-3-ylmethyl)amine
• N-benzyl-3-picolylamine
• N-benzyl-N-(3-pyridylmethyl)amine
• N-benzyl-N-(pyridin-3-ylmethyl)amine
• N-Nicotinylbenzylamine
• NSC160933
• DTXSID70303757
• SB54091
• 1-phenyl-N-(3-pyridylmethyl)methanamine
• AKOS000226217
• N-Benzyl-1-(pyridin-3-yl)methanamine
• Tert-butylN-acetylcarbamate
• 63361-56-8
• CS-0313944
• AS-40608
• MFCD00716866
• NSC-160933
• SCHEMBL1042402
• FT-0726749
• benzylpyridin-3-yl methylamine
• COHYOBKZKMKMIX-UHFFFAOYSA-N
• ALBB-019259

• MDL： MFCD00716866
• Inchi： 1S/C13H14N2/c1-2-5-12(6-3-1)9-15-11-13-7-4-8-14-10-13/h1-8,10,15H,9,11H2
• InChI Key： COHYOBKZKMKMIX-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.11582
• Monoisotopic Mass: 198.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Color/Form: 。
• Density: 1.071
• Boiling Point: 329°C at 760 mmHg
• Flash Point: 152.8°C
• Refractive Index: 1.584
• PSA: 24.92
• LogP: 2.76230
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-phenyl-N-(pyridin-3-ylmethyl)methanamine

Recent Advances in the Study of 1-phenyl-N-(pyridin-3-ylmethyl)methanamine (CAS: 63361-56-8) in Chemical Biology and Pharmaceutical Research

The compound 1-phenyl-N-(pyridin-3-ylmethyl)methanamine (CAS: 63361-56-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This secondary amine, characterized by its phenyl and pyridinylmethyl substituents, has demonstrated promising biological activities in various preclinical studies. Recent literature highlights its potential as a versatile scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

Structural analysis of 63361-56-8 reveals interesting pharmacophoric features that contribute to its biological activity. The phenyl ring provides hydrophobic interactions, while the pyridine nitrogen offers potential hydrogen bonding capabilities. This unique combination has been exploited in several medicinal chemistry campaigns, particularly in the design of novel receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent serotonin receptor ligands with improved blood-brain barrier penetration.

Recent synthetic methodologies have focused on optimizing the production of 1-phenyl-N-(pyridin-3-ylmethyl)methanamine with higher yields and purity. A 2024 report in Organic Process Research & Development described a novel catalytic reductive amination approach that achieves >90% yield while minimizing byproduct formation. This advancement is particularly significant for scaling up production while maintaining the compound's structural integrity, which is crucial for consistent biological activity in pharmaceutical applications.

Biological evaluations of derivatives based on the 63361-56-8 scaffold have shown remarkable results in neurodegenerative disease models. Research published in ACS Chemical Neuroscience (2024) demonstrated that certain fluorinated analogs exhibit potent neuroprotective effects in vitro, reducing oxidative stress by up to 70% in neuronal cell cultures. These findings suggest potential applications in Alzheimer's and Parkinson's disease therapeutics, though further in vivo studies are warranted.

The pharmacokinetic profile of 1-phenyl-N-(pyridin-3-ylmethyl)methanamine derivatives has been extensively characterized in recent studies. A comprehensive ADMET analysis published in European Journal of Pharmaceutical Sciences (2023) revealed favorable metabolic stability and moderate plasma protein binding across multiple species. These properties, combined with the compound's relatively low cytotoxicity (IC50 > 100 μM in most cell lines), make it an attractive candidate for further drug development efforts.

Emerging applications in antimicrobial research have expanded the potential uses of this chemical scaffold. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structurally modified versions of 63361-56-8 exhibit potent activity against drug-resistant bacterial strains, including MRSA, with MIC values as low as 2 μg/mL. The mechanism appears to involve disruption of bacterial membrane integrity, suggesting a novel mode of action distinct from current antibiotics.

Future research directions for 1-phenyl-N-(pyridin-3-ylmethyl)methanamine include exploration of its potential in targeted drug delivery systems and as a building block for PROTACs (Proteolysis Targeting Chimeras). Preliminary computational studies suggest that the compound's structure could be optimized for E3 ligase binding, opening new avenues in targeted protein degradation therapies. As research continues, this versatile scaffold promises to yield important contributions to multiple therapeutic areas in the coming years.